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Chemical Profile & Analytical Data

The following table summarizes the basic chemical identity and key chromatographic data for beta-Copaene,

which are fundamental for its identification and purity assessment [1] [2] [3].

Property Value / Description

Chemical Formula C₁₅H₂₄ [1] [3]

Molecular Weight 204.35 g/mol [1] [3]

CAS Registry Number 18252-44-3 [3]

| Retention Indices (RI) | Non-polar columns: A range of values is reported, commonly between 1420 and

1470 (e.g., 1428 on DB-5, 1437 on DB-1) [3]. Polar columns: For example, 1585 on Supelcowax-10 [3]. |

A Key Experimental Protocol

This methodology details the heterologous production and identification of beta-Copaene, providing a

proven experimental workflow [4].
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Objective: To functionally characterize a novel sesquiterpene synthase (Copu2) from Coniophora
puteana and identify its products.
Expression System: Heterologous expression in E. coli HMS174(DE3).

Genetic Construction: The gene for the synthase (Copu2) was codon-optimized, synthesized, and
cloned into an E. coli expression vector. The system was co-expressed with bottleneck enzymes

(DXS, Idi) from the native MEP pathway to enhance the precursor supply (FPP) for terpene
production.

Fermentation Conditions: Cultures were grown for 48 hours at 30°C with reduced shaking (90 rpm)
to accommodate potential volatility of products.

Analysis & Identification:
Extraction: Liquid extracts from the cultures were analyzed.

Gas Chromatography-Mass Spectrometry (GC-MS): The extracts were run on GC-MS
systems.

Compound Identification: Beta-Copaene was identified as the major product (with 62%
selectivity) by comparing its mass spectrum and retention time against those in the NIST
Standard Reference Database [4].

Reported Titer: The optimized system produced 215 mg/L of beta-Copaene [4].

Analytical Workflow Diagram

The diagram below outlines a generalized multi-technique workflow for validating beta-Copaene purity,

inspired by the protocol above.
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Suggestions for Further Research

To build a comprehensive comparison guide, you may need to delve deeper into the scientific literature. Here

are some suggestions:

Refine Your Search: Use specific terms like "quantification of beta-copaene," "HPLC method for
sesquiterpene validation," or "NMR characterization of beta-copaene" in academic databases

(e.g., PubMed, Google Scholar, Scopus) to find papers with direct methodological comparisons.
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Consult Official Methods: Look for pharmacopoeial standards (like USP or EP) for similar terpenes,

which often provide detailed and validated analytical procedures.
Compare Techniques: Actively look for studies that compare GC-MS with other techniques like NMR
spectroscopy or HPLC for purity analysis of sesquiterpenes to create the objective comparisons
required for your guide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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